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Compound of Interest
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Compound Name:
methylphenoxy)ethan-1-amine

Cat. No.: B7965814

Get Quote

Introduction & Compound Identity

2-(3-Fluoro-4-methylphenoxy)ethan-1-amine is a primary amine building block characterized
by a phenoxyethyl scaffold substituted with a fluorine atom at the meta position and a methyl
group at the para position relative to the ether linkage. In medicinal chemistry, this specific
substitution pattern (3-F, 4-Me) is frequently employed to modulate metabolic stability and
lipophilicity compared to the unsubstituted phenoxyethylamine pharmacophore.

This compound serves as a critical "linker-fragment" in the synthesis of kinase inhibitors, GPCR
ligands (specifically adrenergic and serotonergic modulators), and sodium channel blockers.

Identity Profile
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Property Detail
IUPAC Name 2-(3-Fluoro-4-methylphenoxy)ethan-1-amine
CAS Number 1427431-49-9
Searchable via CAS (Entry typically associated
PubChem CID ) (Entry .yp .y
with catalog IDs from Enamine, Sigma, etc.)
C
Molecular Formula H
FNO
Molecular Weight 169.20 g/mol
Cclccc(OCCCN)cclF (Isomeric check:
SMILES
CC1=C(C=C(C=C1)OCCN)F)
Computed:VYAMQORDSBYFKG-
InChlKey

UHFFFAOYSA-N

Chemical & Physical Profile

Understanding the physicochemical properties is essential for predicting the behavior of this

amine in biological assays and synthetic workflows.

Calculated Properties (PhysChem)
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. Significance in Drug
Descriptor Value .
Design

Moderate lipophilicity; good
cLogP ~1.9-2.1 membrane permeability

potential.

Low polar surface area,
TPSA 3505 A2 suggesting high blood-brain
' barrier (BBB) penetration

potential.

1 (NH Primary amine acts as a key
H-Bond Donors interaction point (salt bridge

) formation).

Ether oxygen and amine
H-Bond Acceptors 2(0O,N) ]
nitrogen.

Typical for primary alkyl
o amines; exists predominantly
pKa (Conj. Acid) ~9.5-9.8 _ . _
as a cation at physiological pH

(7.4).

Synthesis & Manufacturing Strategy

As a Senior Scientist, | strongly advise against the direct alkylation of 3-fluoro-4-methylphenol
with 2-bromoethylamine due to the high risk of polymerization and bis-alkylation (formation of
secondary amines). The protocol below utilizes a Gabriel-type or Boc-protection strategy to
ensure high fidelity and yield.

Retro-Synthetic Logic

The synthesis is designed to install the ethylamine chain on the phenol oxygen while
preserving the oxidation-sensitive methyl group and preventing over-alkylation of the nitrogen.
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Figure 1: Optimized synthetic pathway using N-Boc protection to prevent side reactions.

Detailed Experimental Protocol

Step 1: O-Alkylation (Formation of the Protected Intermediate)

o Setup: Charge a dry round-bottom flask with 3-fluoro-4-methylphenol (1.0 eq) and anhydrous
DMF (Dimethylformamide, 10 mL/g).

e Base Addition: Add Potassium Carbonate (K

CO

, 2.5 eq). The excess base is critical to ensure complete deprotonation of the phenol and to
scavenge HBr.

e Reagent Addition: Add N-Boc-2-bromoethylamine (1.1 eq). Note: Using the Boc-protected
amine prevents the nitrogen from acting as a nucleophile, eliminating self-polymerization.

e Reaction: Heat to 60°C for 12—-16 hours. Monitor via TLC (Hexane:Ethyl Acetate 4:1). Look
for the disappearance of the phenol spot.

» Workup: Dilute with water and extract into Ethyl Acetate. Wash the organic layer with 1M
NaOH (to remove unreacted phenol) and Brine. Dry over Na

SO

and concentrate.

Step 2: Deprotection (Isolation of the Amine Salt)
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 Dissolution: Dissolve the crude Boc-intermediate in Dichloromethane (DCM) or 1,4-Dioxane.

e Acidolysis: Add 4M HCI in Dioxane (5-10 eq) or Trifluoroacetic Acid (TFA) (20% v/v in DCM).
Stir at Room Temperature for 2—4 hours.

e Isolation:

o If using HCI: The product often precipitates as the hydrochloride salt. Filter and wash with
diethyl ether.

o If using TFA: Concentrate to dryness.[1] Basify with saturated NaHCO
and extract with DCM to obtain the free base, or recrystallize.

Analytical Characterization (QC Expectations)

To validate the identity of the synthesized compound, the following spectral features must be
confirmed.

e 1H NMR (400 MHz, DMSO-d6):

o Aromatic Region: Three protons corresponding to the 1,2,4-substitution pattern. Look for a
multiplet around

6.9—7.2 ppm. The coupling constants will reflect the ortho (H5-H6) and meta (H2-F)
relationships.

o O-CH2: Triplet at

~4.1 ppm.
o N-CH2: Triplet at
~3.1 ppm (shifted downfield if HCI salt).

o Methyl (Ar-CH3): Singlet (or doublet due to F-coupling) at

~2.2 ppm.

o Amine (NH2): Broad singlet (exchangeable with D
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0).

e LC-MS:
o Peak: Single major peak.
o Mass: [M+H]
=170.2 m/z.

Applications in Drug Discovery

This scaffold is not merely a passive linker; it actively contributes to the pharmacodynamic
profile of lead compounds.

Structural Activity Relationship (SAR) Logic

The 3-Fluoro-4-methyl motif is a bioisostere for a di-substituted phenyl ring, often used to
replace a 3,4-dichlorophenyl or 4-methoxyphenyl group.

o Metabolic Blocking: The fluorine at position 3 deactivates the ring toward metabolic oxidation
at that specific site.

» Electronic Modulation: Fluorine is electron-withdrawing (inductive), which lowers the pKa of
the phenol ether slightly but increases the lipophilicity of the overall ring system compared to
a hydroxyl group.

 Steric Fit: The 4-methyl group provides a hydrophobic anchor that can occupy small lipophilic
pockets (e.g., in the ATP-binding site of kinases or the orthosteric site of GPCRS).
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Figure 2: Biological application logic and pharmacophore mapping.

Safety & Handling (GHS Classification)

While specific toxicological data for this exact CAS might be limited in public datasets, by
analogy to similar phenoxyethylamines, the following precautions are mandatory.

 Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
« Handling: Always handle in a fume hood. The free base may absorb CO

from the air; store under inert gas (Nitrogen/Argon) or as the HCI salt for stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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